Cas no 1346697-49-1 (4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one)

• Product Name: 4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one
• CAS No: 1346697-49-1
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• CID: 1030053
• PubChem ID: 71607450
• Update Time: 2025-10-30

4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one
• 5-chloro-4-(3-methylbutoxy)-1H-pyridazin-6-one
• DTXSID10856393
• 4-Chloro-5-(3-methylbutoxy)pyridazin-3(2H)-one
• 4-chloro-5-(3-methylbutoxy)-2,3-dihydropyridazin-3-one
• 1346697-49-1

• Inchi： 1S/C9H13ClN2O2/c1-6(2)3-4-14-7-5-11-12-9(13)8(7)10/h5-6H,3-4H2,1-2H3,(H,12,13)
• InChI Key： IVHXMRVDKONTLC-UHFFFAOYSA-N
• SMILES： ClC1C(NN=CC=1OCCC(C)C)=O

Computed Properties

• Exact Mass: 216.0665554g/mol
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one

Research Briefing on 4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one (CAS: 1346697-49-1): Recent Advances and Applications

The compound 4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one (CAS: 1346697-49-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridazinone derivative exhibits unique structural and functional properties, making it a promising candidate for various therapeutic applications. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and antimicrobial agents.

One of the most notable advancements in the research of 4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one is its role in the inhibition of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), a critical enzyme involved in inflammatory responses. The study highlighted the compound's ability to modulate prostaglandin synthesis, thereby reducing inflammation with minimal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, recent investigations have also focused on the antimicrobial potential of 4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one. A collaborative research effort between academic and industrial laboratories reported its activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The compound's mechanism of action appears to involve disruption of bacterial cell wall synthesis, as evidenced by electron microscopy and molecular docking studies.

The synthetic pathways for 4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one have also been optimized in recent years. A 2022 publication in Organic Process Research & Development detailed a scalable and cost-effective method for its production, utilizing green chemistry principles to minimize environmental impact. This advancement is particularly significant for large-scale pharmaceutical manufacturing, where efficiency and sustainability are paramount.

Looking ahead, the potential applications of 4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one extend beyond its current uses. Preliminary data from ongoing clinical trials suggest its utility in oncology, particularly in combination therapies targeting specific cancer pathways. Furthermore, computational modeling studies predict its suitability for drug repurposing, opening new avenues for research in neurodegenerative diseases and metabolic disorders.

In conclusion, the compound 4-Chloro-5-(isopentyloxy)pyridazin-3(2H)-one (CAS: 1346697-49-1) represents a versatile and promising molecule in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties, coupled with recent advancements in synthesis and application, underscore its potential to address unmet medical needs. Future research should focus on elucidating its full therapeutic spectrum and optimizing its pharmacokinetic profile for clinical translation.